4-((2,6-dimethylmorpholino)sulfonyl)-N'-(6-methylbenzo[d]thiazol-2-yl)benzohydrazide

• IUPAC Name: 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N'-(6-methyl-1,3-benzothiazol-2-yl)benzohydrazide
• InChI: InChI=1S/C21H24N4O4S2/c1-13-4-9-18-19(10-13)30-21(22-18)24-23-20(26)16-5-7-17(8-6-16)31(27,28)25-11-14(2)29-15(3)12-25/h4-10,14-15H,11-12H2,1-3H3,(H,22,24)(H,23,26)
• InChI Key: INGFIUKWMWBORD-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)S(=O)(=O)C2=CC=C(C=C2)C(=O)NNC3=NC4=C(S3)C=C(C=C4)C
• Molecular Formula: C21H24N4O4S2
• Molecular Weight: 460.6 g/mol

Description

The compound appears to contain a morpholine ring, which is a common feature in many pharmaceuticals. Morpholine and its derivatives are versatile intermediates used in the synthesis of a wide variety of pharmaceutical ingredients.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence its properties.

Scientific Research Applications

Synthesis and Biological Screening

Compounds with structural elements similar to "4-((2,6-dimethylmorpholino)sulfonyl)-N'-(6-methylbenzo[d]thiazol-2-yl)benzohydrazide" have been synthesized for biological and pharmacological screening. These syntheses often involve fluoro-substituted benzothiazoles and aim at discovering new antimicrobial, anti-inflammatory, and other biologically active agents. For instance, Patel et al. (2009) synthesized various substituted benzothiazoles and evaluated them for their antimicrobial, anti-inflammatory, anticonvulsant, and anthelmintic activities, highlighting the diverse potential applications of such compounds in biomedical research (Patel, G. Sreenivasa, E. Jayachandran, & K. J. Kumar, 2009).

Enzyme Inhibitory Potential

Abbasi et al. (2019) investigated the enzyme inhibitory potential of new sulfonamides, revealing that these compounds exhibit significant activity against α-glucosidase and acetylcholinesterase, suggesting potential applications in the treatment of diseases like diabetes and Alzheimer's (Abbasi, Sajid Riaz, A. Rehman, S. Z. Siddiqui, S. A. Shah, M. Ashraf, M. Lodhi, & Farmanullah Khan, 2019).

Antimicrobial Activity

Research on fluoro-substituted sulphonamide benzothiazole compounds, such as those by Jagtap et al. (2010), focuses on synthesizing novel compounds with potent antimicrobial activities. These studies underscore the role of structural modifications in enhancing the biological efficacy of sulfonamide-based compounds (Jagtap, E. Jaychandran, G. Sreenivasa, & B. Sathe, 2010).

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, many pharmaceuticals containing morpholine rings act by interfering with biological pathways.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. Given the presence of a morpholine ring, it could be of interest in the development of new pharmaceuticals.